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Compound of Interest

Compound Name: Palustrol

cat. No.: B15590748

Palustrol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Palustrol, a naturally occurring sesquiterpenoid, has garnered significant interest within the
scientific community for its notable biological activities, particularly its acaricidal, insecticidal,
and arthropod repellent properties. This technical guide provides an in-depth overview of the
physical and chemical properties of Palustrol, detailed experimental protocols for its isolation
and characterization, and a summary of its known biological effects. The information is
presented to support further research and development of Palustrol-based applications in
various fields, including agriculture and medicine.

Chemical and Physical Properties

Palustrol is a sesquiterpenoid alcohol with a complex cyclic structure. Its physicochemical
properties are crucial for its handling, formulation, and mechanism of action. A summary of
these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Palustrol
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Property Value Reference(s)
Molecular Formula C15H260 [1112][3]
Molecular Weight 222.37 g/mol [1112][31[4]
CAS Number 5986-49-2 [11[2]

Physical Description Powder or Oil [11[3]

131-133 °C (at 3 Torr)[1][3],

Boiling Point [2]
293.7-301 °C (at 760 mmHg)

Density 0.9646 g/cm3 [11[3]
Soluble in Chloroform,

N Dichloromethane, Ethyl

Solubility [3]
Acetate, DMSO, Acetone.
Practically insoluble in water.

XLogP3-AA 3.9 [2][4]

Optical Rotation Not Available

Flash Point 123 °C

Vapor Pressure

0.000179 mmHg at 25°C

Spectral Data

The structural elucidation of Palustrol has been primarily achieved through spectroscopic

techniques. While detailed spectra are often found in specialized databases and primary

literature, a summary of available spectral information is provided below.

Table 2: Spectral Data for Palustrol
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Technique Data Availability Reference(s)
GC-MS data available on
Mass Spectrometry (MS) [1]
PubChem.
Vapor Phase IR Spectra
Infrared (IR) Spectroscopy ) [1]
available.

Mentioned in literature for
structure determination of
isolates containing Palustrol,

Nuclear Magnetic Resonance -
but specific tH and 3C NMR [3]

(NMR) _
data for pure Palustrol is not
readily available in the
searched public domain.
) ) DB5: 1573.0; Carbowax:
Retention Indices (RI) [2]

1925.2

Experimental Protocols

The isolation and characterization of Palustrol are critical for its study and application. The
following protocols are based on established methodologies for the extraction of essential oils
rich in Palustrol from natural sources.

Isolation of Palustrol from Rhododendron tomentosum
by Hydrodistillation

Rhododendron tomentosum (formerly Ledum palustre) is a well-documented source of
Palustrol. The following is a generalized protocol for its extraction.

Materials and Equipment:
 Aerial parts (leaves and shoots) of Rhododendron tomentosum
» Clevenger-type hydrodistillation apparatus

e Heating mantle
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Distilled water

Anhydrous sodium sulfate

Organic solvent (e.g., hexane or diethyl ether)
Rotary evaporator

Gas chromatography-mass spectrometry (GC-MS) system

Procedure:

Plant Material Preparation: Fresh or air-dried aerial parts of Rhododendron tomentosum are
coarsely ground to increase the surface area for extraction.

Hydrodistillation: The ground plant material is placed in the distillation flask with a sufficient
amount of distilled water. The mixture is heated to boiling, and the steam, carrying the
volatile essential oils, is passed through a condenser.

Collection of Essential Oil: The condensed mixture of water and essential oil is collected in
the Clevenger apparatus, where the oil separates from the water based on density.

Drying and Concentration: The collected essential oil is separated from the aqueous layer
and dried over anhydrous sodium sulfate. The solvent can be removed under reduced
pressure using a rotary evaporator to yield the crude essential oil containing Palustrol.

Purification (Optional): Further purification of Palustrol from the essential oil can be
achieved using chromatographic techniques such as column chromatography or preparative
gas chromatography.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

Instrumentation: A standard GC-MS system equipped with a suitable capillary column (e.g.,

DB-5ms) is used for analysis.

Procedure:
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» Sample Preparation: A diluted solution of the essential oil in a suitable solvent (e.g., hexane)
is prepared.

« Injection: A small volume of the sample is injected into the GC inlet.

o Chromatographic Separation: The components of the essential oil are separated based on
their volatility and interaction with the stationary phase of the column. A temperature program
is typically used to achieve optimal separation.

o Mass Spectrometry: As the separated components elute from the column, they are ionized
and fragmented in the mass spectrometer. The resulting mass spectrum provides information
about the molecular weight and fragmentation pattern of each compound.

« ldentification: The identification of Palustrol is confirmed by comparing its retention time and
mass spectrum with that of a reference standard or by matching with spectral libraries (e.g.,
NIST).

Biological Activity and Potential Applications

Palustrol has demonstrated a range of biological activities, making it a compound of interest
for various applications.

» Acaricidal and Insecticidal Activity: Palustrol is a major component of essential oils from
plants like Rhododendron tomentosum, which have shown significant toxicity to ticks and
other insects. This suggests its potential as a natural pesticide.

o Arthropod Repellent: The compound also exhibits repellent properties against various
arthropods, indicating its potential use in insect repellent formulations.

» Antifungal and Antimicrobial Activity: Essential oils containing Palustrol have been reported
to possess antifungal and antimicrobial properties.

» Pro-apoptotic Effects: Some studies on essential oils rich in Palustrol have indicated pro-
apoptotic effects on certain cell lines, suggesting a potential area for further investigation in
cancer research.

Visualizations
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Experimental Workflow for Palustrol Isolation and
Characterization
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Caption: Workflow for the isolation and characterization of Palustrol.

Generalized Insecticidal Mechanism of Action

While the specific molecular targets of Palustrol are not well-elucidated, many natural
insecticides act on the nervous system of insects. The following diagram illustrates a general
mechanism of neurotoxic insecticides. It is important to note that this is a generalized pathway
and has not been specifically proven for Palustrol.
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Caption: Generalized mechanism of a neurotoxic insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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